Cas no 2227987-28-0 (rac-(3R,4S)-4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol
• CAS No: 2227987-28-0
• MF: C₈H₁₃F₂NO
• MW: 177.191729307175
• CID: 6587945
• PubChem ID: 165591407
• Update Time: 2025-07-20

rac-(3R,4S)-4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol
• rac-(3R,4S)-4-[(2,2-difluorocyclopropyl)methyl]pyrrolidin-3-ol
• 2227987-28-0
• EN300-1636703

• Inchi： 1S/C8H13F2NO/c9-8(10)2-6(8)1-5-3-11-4-7(5)12/h5-7,11-12H,1-4H2/t5-,6?,7-/m1/s1
• InChI Key： NHAOLVUMKLMQAT-YFBHCESUSA-N
• SMILES： FC1(CC1C[C@@H]1CNC[C@H]1O)F

Computed Properties

• Exact Mass: 177.09652036g/mol
• Monoisotopic Mass: 177.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol

Research Brief on rac-(3R,4S)-4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol (CAS: 2227987-28-0)

The compound rac-(3R,4S)-4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol (CAS: 2227987-28-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral pyrrolidine derivative, characterized by a difluorocyclopropyl moiety, has been investigated for its unique pharmacological properties, particularly in the context of central nervous system (CNS) disorders and enzyme modulation. Recent studies have focused on its synthesis, stereochemical configuration, and biological activity, positioning it as a promising candidate for drug development.

Recent synthetic approaches to rac-(3R,4S)-4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol have emphasized stereoselective methods to achieve high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry detailed an asymmetric hydrogenation strategy using chiral ruthenium catalysts, yielding the desired stereoisomer with >98% enantiomeric excess (ee). The difluorocyclopropyl group, known for its metabolic stability and lipophilicity, enhances the compound's bioavailability and blood-brain barrier penetration, making it particularly suitable for CNS-targeted therapies.

Pharmacological evaluations of rac-(3R,4S)-4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol have revealed its potent activity as a modulator of γ-aminobutyric acid (GABA) receptors. In vitro studies demonstrated sub-micromolar affinity for GABA_A receptor subtypes, with particular selectivity for α2/α3-containing receptors. This profile suggests potential applications in anxiety disorders, epilepsy, and neuropathic pain. Additionally, molecular docking simulations have provided insights into the compound's binding mode, highlighting key interactions with the receptor's benzodiazepine site.

The metabolic stability and pharmacokinetic properties of rac-(3R,4S)-4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol have been evaluated in preclinical models. A recent ADME (Absorption, Distribution, Metabolism, and Excretion) study reported favorable oral bioavailability (68% in rats) and a half-life of approximately 4.5 hours, supporting its potential as an orally administered therapeutic agent. Notably, the difluorocyclopropyl moiety was found to significantly reduce cytochrome P450-mediated metabolism compared to non-fluorinated analogs.

Ongoing research is exploring the therapeutic potential of rac-(3R,4S)-4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol in various disease models. A 2024 preclinical study demonstrated its efficacy in a rodent model of neuropathic pain, showing significant reduction in mechanical allodynia at doses that did not produce motor impairment. These findings, coupled with its favorable safety profile in acute toxicity studies, position this compound as a promising lead for further development in pain management and neurological disorders.

Future directions for research on rac-(3R,4S)-4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol include optimization of its pharmacological properties through structural modifications, investigation of its effects in additional disease models, and advancement through preclinical development. The compound's unique structural features and demonstrated biological activity make it a valuable subject for continued investigation in medicinal chemistry and drug discovery programs.